Cas no 1119391-57-9 (N-(2-Indol-3-ylethyl)(2-(4-methylphenylthio)(3-pyridyl))formamide)

• Product Name: N-(2-Indol-3-ylethyl)(2-(4-methylphenylthio)(3-pyridyl))formamide
• CAS No: 1119391-57-9
• MF: C₂₃H₂₁N₃OS
• MW: 387.49734377861
• MDL: MFCD00169968
• CID: 5024801
• Update Time: 2025-05-25

N-(2-Indol-3-ylethyl)(2-(4-methylphenylthio)(3-pyridyl))formamide Chemical and Physical Properties

Names and Identifiers

• N-(2-INDOL-3-YLETHYL)(2-(4-METHYLPHENYLTHIO)(3-PYRIDYL))FORMAMIDE
• N-[2-(1H-indol-3-yl)ethyl]-2-[(4-methylphenyl)sulfanyl]pyridine-3-carboxamide
• N-(2-Indol-3-ylethyl)(2-(4-methylphenylthio)(3-pyridyl))formamide

• MDL： MFCD00169968
• Inchi： 1S/C23H21N3OS/c1-16-8-10-18(11-9-16)28-23-20(6-4-13-25-23)22(27)24-14-12-17-15-26-21-7-3-2-5-19(17)21/h2-11,13,15,26H,12,14H2,1H3,(H,24,27)
• InChI Key： JZHANKKTGYDGST-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)C1C(=CC=CN=1)C(NCCC1=CNC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 508
• XLogP3: 5
• Topological Polar Surface Area: 83.1

Additional information on N-(2-Indol-3-ylethyl)(2-(4-methylphenylthio)(3-pyridyl))formamide

Introduction to N-(2-Indol-3-ylethyl)(2-(4-methylphenylthio)(3-pyridyl))formamide (CAS No. 1119391-57-9)

N-(2-Indol-3-ylethyl)(2-(4-methylphenylthio)(3-pyridyl))formamide, with the CAS number 1119391-57-9, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules that exhibit potential biological activity, making it a subject of intense study in drug discovery and development. The unique structural features of this molecule, particularly its indole and pyridine moieties, contribute to its intriguing pharmacological properties.

The molecular structure of N-(2-Indol-3-ylethyl)(2-(4-methylphenylthio)(3-pyridyl))formamide consists of several key functional groups that are known to interact with biological targets. The indole ring, a prominent feature in many bioactive molecules, is known for its ability to modulate various biological pathways. Specifically, the 2-indol-3-yl moiety is a common pharmacophore found in numerous drugs and natural products, including those with antidepressant and anti-inflammatory properties. The presence of this group in the compound suggests potential therapeutic applications in these areas.

Additionally, the compound incorporates a pyridine ring, which is another critical structural element that enhances its biological activity. Pyridine derivatives are widely recognized for their role in medicinal chemistry due to their ability to interact with enzymes and receptors. In particular, the 3-pyridyl group in this molecule may contribute to its binding affinity for specific biological targets, thereby influencing its pharmacological effects.

The formamide moiety at the nitrogen position further complements the molecular architecture of N-(2-Indol-3-ylethyl)(2-(4-methylphenylthio)(3-pyridyl))formamide. Formamides are known to be versatile intermediates in organic synthesis and have been incorporated into various bioactive compounds. Their ability to act as hydrogen bond donors or acceptors makes them valuable in designing molecules with enhanced solubility and bioavailability.

The thiophenyl group at the second position adds another layer of complexity to the compound's structure. Thiophenes and their derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer effects. The presence of 4-methylphenylthio in this molecule suggests that it may exhibit similar properties, making it a promising candidate for further investigation.

Recent research has highlighted the importance of understanding the structural determinants of bioactivity in drug discovery. The unique combination of functional groups in N-(2-Indol-3-ylethyl)(2-(4-methylphenylthio)(3-pyridyl))formamide makes it an intriguing subject for such studies. Computational modeling and molecular dynamics simulations have been employed to elucidate the interactions between this compound and potential biological targets. These studies have provided valuable insights into how the structural features of the molecule influence its binding affinity and selectivity.

In vitro studies have begun to explore the pharmacological profile of N-(2-Indol-3-ylethyl)(2-(4-methylphenylthio)(3-pyridyl))formamide. Initial experiments have shown promising results in terms of modulating certain enzymatic activities and receptor interactions. For instance, preliminary data suggest that this compound may interact with enzymes involved in inflammation pathways, potentially leading to therapeutic benefits in conditions such as arthritis or inflammatory bowel disease.

Furthermore, the compound's ability to cross the blood-brain barrier has been a point of interest. Many bioactive molecules require efficient penetration into the central nervous system to exert their effects on neurological disorders. Studies using cell-based models have indicated that N-(2-Indol-3-ylethyl)(2-(4-methylphenylthio)(3-pyridyl))formamide possesses properties that facilitate its transport across this barrier, opening up possibilities for treating central nervous system disorders.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful manipulation of various functional groups while maintaining high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been utilized to construct the complex framework of the molecule efficiently.

The potential applications of N-(2-Indol-3-ylethyl)(2-(4-methylphenylthio)(3-pyridyl))formamide extend beyond traditional pharmaceuticals. Its unique structural features make it a valuable tool for research purposes, particularly in understanding drug-receptor interactions at a molecular level. This knowledge can be leveraged to design novel drugs with improved efficacy and reduced side effects.

As research continues to uncover new therapeutic targets and mechanisms, compounds like N-(2-Indol-3-ylethyl)(2-(4-methylphenylthio)(3-pyridyl))formamide will play an increasingly important role in drug development. The combination of computational chemistry, high-throughput screening, and traditional medicinal chemistry approaches will be essential in realizing their full potential.

In conclusion, N-(2-indol-3-yethylethil(2(4-methylphenil-thio)pyridin(3)-il)-carbamat (CAS No. 1119391_57_9) is a fascinating compound with a complex structure that holds promise for various therapeutic applications. Its unique combination of functional groups and promising pharmacological properties make it an attractive candidate for further research and development in the field of chemical biology.